Cas no 2248333-07-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate
• CAS No: 2248333-07-3
• MF: C₁₇H₁₀N₄O₅
• MW: 350.285103321075
• CID: 6100477
• PubChem ID: 165731793
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6519005
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate
• 2248333-07-3

• Inchi： 1S/C17H10N4O5/c22-14(9-20-15(23)12-7-3-4-8-13(12)18-19-20)26-21-16(24)10-5-1-2-6-11(10)17(21)25/h1-8H,9H2
• InChI Key： UWAQJPWFJQNCRY-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C2C=CC=CC=2N=N1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 350.06511943g/mol
• Monoisotopic Mass: 350.06511943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 109Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate (CAS No. 2248333-07-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate (CAS No. 2248333-07-3) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure combines isoindole and benzotriazine moieties, making it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeted therapies, particularly in the context of enzyme inhibition and signal transduction modulation.

One of the key features of this compound is its dual-functional nature, which allows it to interact with multiple biological targets. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is known for its role in enhancing molecular stability, while the 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate moiety contributes to its binding affinity. This combination has sparked interest in its potential use for designing novel small-molecule inhibitors, a hot topic in current medicinal chemistry.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine. CAS No. 2248333-07-3 aligns with this trend, as its structural complexity offers opportunities for tailoring interactions with proteins and nucleic acids. Searches for terms like "isoindole derivatives in drug design" and "benzotriazine-based therapeutics" reflect growing curiosity about such compounds, underscoring their relevance in modern research.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Researchers frequently inquire about "synthetic routes for heterocyclic acetates" or "CAS 2248333-07-3 preparation methods," highlighting the technical challenges and innovations associated with its production. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing this compound, ensuring its suitability for further studies.

Beyond its pharmaceutical potential, CAS No. 2248333-07-3 has also attracted attention in material science. Its conjugated system and electron-rich regions make it a candidate for developing organic electronic materials. This interdisciplinary appeal aligns with searches for "functionalized isoindoles in optoelectronics" and "benzotriazine derivatives for advanced materials," demonstrating its versatility across scientific domains.

As the scientific community continues to explore 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate, safety and environmental considerations remain paramount. While not classified as hazardous, proper handling protocols are essential to ensure researcher safety and compound integrity. The compound's stability under various conditions is another area of interest, with queries like "storage conditions for CAS 2248333-07-3" frequently appearing in scientific forums.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)acetate represents a compelling example of how complex heterocyclic compounds can bridge gaps between chemistry, biology, and materials science. Its dual functionality, combined with the rising demand for targeted molecular tools, positions it as a valuable asset for future innovations. Whether in drug discovery or advanced material design, this compound exemplifies the synergy between structural ingenuity and practical application.